N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-fluorobenzamide

• IUPAC Name: N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-fluorobenzamide
• InChI: InChI=1S/C21H15FN2O2/c1-13-10-11-14(21-24-17-8-4-5-9-19(17)26-21)12-18(13)23-20(25)15-6-2-3-7-16(15)22/h2-12H,1H3,(H,23,25)
• InChI Key: XGQLSYFDCGJNGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC3=CC=CC=C3O2)NC(=O)C4=CC=CC=C4F
• Molecular Formula: C21H15FN2O2
• Molecular Weight: 346.4 g/mol

Description

N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-fluorobenzamide, also known as BFA-1, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a potent inhibitor of the Golgi apparatus and has been shown to have a variety of biochemical and physiological effects. In

Mechanism of Action

N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-fluorobenzamide acts as an inhibitor of the Golgi apparatus by binding to a specific protein called ADP-ribosylation factor (ARF). ARF is involved in the formation of vesicles that transport proteins from the Golgi apparatus to other parts of the cell. This compound binds to ARF and prevents it from functioning properly, leading to the disruption of protein trafficking and secretion.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in a variety of cell types. It has also been shown to inhibit cell proliferation and migration. In addition, this compound has been shown to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-fluorobenzamide in lab experiments is its potency as an inhibitor of the Golgi apparatus. This allows for the efficient disruption of protein trafficking and secretion. However, one limitation is that this compound can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-fluorobenzamide. One area of interest is its potential as a therapeutic agent for cancer. This compound has been shown to induce apoptosis in cancer cells, and further research could explore its potential as a cancer treatment. Another area of interest is the development of new inhibitors of the Golgi apparatus that are less toxic than this compound. This could lead to the development of new tools for studying protein trafficking and secretion in cells.

Synthesis Methods

The synthesis of N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-fluorobenzamide involves several steps, including the reaction of 2-fluorobenzoic acid with thionyl chloride to form 2-fluorobenzoyl chloride, which is then reacted with N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]amine to produce this compound. The purity of the final product can be improved through recrystallization.

Scientific Research Applications

N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-fluorobenzamide has a wide range of applications in scientific research. It has been used as a tool to study the Golgi apparatus, which is responsible for the processing and packaging of proteins in eukaryotic cells. This compound inhibits the function of the Golgi apparatus, leading to the disruption of protein trafficking and secretion. This has been used to study the mechanisms of protein trafficking and secretion in cells.